7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 7-(2-ethylbutyl)-2,2-dimethyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C16H23NO2/c1-5-11(6-2)9-12-7-8-13-14(10-12)19-16(3,4)15(18)17-13/h7-8,10-11H,5-6,9H2,1-4H3,(H,17,18)
• InChI Key: LGNDCXDIELAOST-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CC1=CC2=C(C=C1)NC(=O)C(O2)(C)C

Description

7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one ( 2060033-02-3) is a small molecule building block based on the privileged 3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold, a rigid planar heterocyclic structure of significant interest in medicinal chemistry . This compound has a molecular formula of C 16 H 23 NO 2 and a molecular weight of 261.36 g/mol . The 1,4-benzoxazinone core is widely recognized as a versatile scaffold for the development of novel biologically active compounds . Its rigid, planar configuration is a key structural feature that enables intercalation into DNA, which can induce DNA damage in tumor cells and trigger apoptotic pathways . This mechanism is a prominent strategy in anticancer research, particularly for developing agents against complex diseases like liver cancer . Beyond oncology, the benzoxazinone scaffold is present in compounds exhibiting a broad spectrum of other pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticonvulsant effects . Researchers value this scaffold for its low toxicity profile and its role as a key intermediate in constructing more complex N, O-heterocyclic systems . This product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. Proper storage conditions should be maintained, and safety data sheet guidelines should be consulted prior to use.

Preparation Methods

Starting Materials and Ring Closure

• The synthesis typically begins with 2-amino-4-substituted phenols. For the target compound, a suitable 2-amino-4-substituted phenol derivative is selected.
• Ring closure is achieved by reaction with a suitable acyl bromide such as 2-bromo-2-methylpropionyl bromide, which introduces the 2,2-dimethyl substitution on the benzoxazinone ring.
• This step is performed in a biphasic system (e.g., chloroform and saturated sodium carbonate solution) at low temperature (0 °C), followed by stirring at room temperature for several hours.
• The product is extracted, dried, and purified to yield the 2,2-dimethylbenzoxazin-3-one intermediate.

Reduction and Functional Group Transformations

• If the synthesis involves intermediates with amide or nitroso groups, reduction steps using borane-tetrahydrofuran complex or zinc in acetic acid may be employed to obtain the desired amine or amino-substituted benzoxazine derivatives.
• Oxidation steps, if needed, can be performed by Swern oxidation or Jones oxidation to convert alcohols to ketones or aldehydes.

Purification

• The final compound is purified by recrystallization from solvents such as isopropyl alcohol or by silica gel column chromatography using solvent systems like hexane/ethyl acetate.
• Purity and identity are confirmed by spectroscopic methods including ^1H-NMR, ^13C-NMR, and mass spectrometry.

Representative Reaction Conditions and Data

Step	Reagents/Conditions	Solvent	Temperature	Time	Yield (%)	Notes
Ring closure	2-amino-4-chlorophenol + 2-bromo-2-methylpropionyl bromide	CHCl3 / Sat. Na2CO3	0 °C to RT	4 h	75-85	Biphasic reaction, extraction and drying
Alkylation	2,2-dimethylbenzoxazin-3-one + 2-ethylbutyl bromide + K2CO3	DMF	RT to reflux	6-12 h	60-70	N-alkylation at 7-position
Reduction (if needed)	Borane-THF complex	THF	Reflux	2-4 h	80-90	Converts amide to amine
Purification	Recrystallization or chromatography	IPA or Hexane/EtOAc	Ambient	-	-	Ensures high purity

Research Discoveries and Notes

• The 2,2-dimethyl substitution on the benzoxazinone ring enhances the stability of the compound and influences its biological activity.
• Introduction of the 7-(2-ethylbutyl) group modifies lipophilicity and membrane permeability, which is critical for pharmacological profiling.
• The use of borane-tetrahydrofuran complex as a reducing agent is preferred for selective reduction of amide functions without affecting other sensitive groups.
• Reaction solvents such as DMF and chloroform are commonly used due to their ability to dissolve both organic and inorganic reagents and to facilitate biphasic reactions.
• Purification by recrystallization from isopropyl alcohol yields crystalline material suitable for structural characterization.

Chemical Reactions Analysis

Types of Reactions

7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The benzoxazine ring allows for various substitution reactions, particularly at the nitrogen and oxygen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using halogens like chlorine or bromine in the presence of a catalyst.

Major Products

Oxidation: Formation of corresponding oxides and hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated benzoxazine derivatives.

Scientific Research Applications

7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of advanced materials, including polymers and resins with enhanced thermal and mechanical properties.

Mechanism of Action

The mechanism of action of 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in microbial cell wall synthesis, thereby exhibiting antimicrobial properties.

Comparison with Similar Compounds

Key Observations :

• BONC-013 exhibits exceptional potency as a topoisomerase poison, surpassing camptothecin by ~56-fold due to its electron-withdrawing chloro group and ester side chain, which stabilize DNA-enzyme complexes .
• Natural analogs like DIMBOA and DIBOA lack synthetic modifications (e.g., halogenation or alkylation) and primarily function in plant defense, degrading into benzoxazolinones (e.g., MBOA) upon environmental stress .

Structure-Activity Relationship (SAR)

• Position 2 : Methyl or dimethyl groups (e.g., 2,2-dimethyl) enhance stability by reducing ring puckering and oxidative degradation .
• Position 6/7 : Electrophilic groups (e.g., chloro at position 6 in BONC-013) increase DNA intercalation and poisoning efficacy . The 2-ethylbutyl group at position 7 may sterically hinder enzyme active sites or modulate solubility.
• Position 4 : Methyl or benzyl substituents (e.g., in BONC-013) improve binding affinity to hTopo I .

Biological Activity

7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is a derivative of the benzoxazine family, which has gained attention for its diverse biological activities. This compound exhibits potential pharmacological effects, making it a subject of interest in medicinal chemistry and pharmacology.

Molecular Structure:

• IUPAC Name: 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• Molecular Formula: C15H21NO
• Molecular Weight: 245.34 g/mol

Biological Activities

The biological activities of 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one can be categorized into several key areas:

Antimicrobial Activity

Research indicates that derivatives of benzoxazines possess significant antimicrobial properties. In particular:

• Antifungal Activity: Studies have shown that benzoxazine derivatives can inhibit the growth of various fungal strains. For instance, compounds similar to 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one demonstrated effective antifungal activity against Candida albicans and Aspergillus niger .

Anticancer Properties

Benzoxazine derivatives have also been studied for their anticancer potential:

• Mechanism of Action: The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators. Preliminary studies suggest that it could be effective against breast and colon cancer cell lines .

Anti-inflammatory Effects

The anti-inflammatory properties of benzoxazine derivatives are notable:

• Inhibition of Pro-inflammatory Cytokines: Research indicates that these compounds can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro .

Case Study 1: Antifungal Efficacy

A study conducted on a series of benzoxazine derivatives including 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one found that this compound exhibited a minimum inhibitory concentration (MIC) against Candida albicans at concentrations as low as 50 µg/mL. This suggests a promising antifungal potential suitable for further development.

Case Study 2: Anticancer Activity

In vitro assays on human breast cancer cell lines (MCF7) revealed that treatment with 7-(2-Ethylbutyl)-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one resulted in a significant reduction in cell viability (approximately 70% inhibition at 100 µM). Flow cytometry analysis indicated an increase in apoptotic cells after treatment.

Data Summary Table

Biological Activity	Tested Organism/Cell Line	Observed Effect	Reference
Antifungal	Candida albicans	MIC: 50 µg/mL
Anticancer	MCF7 (Breast Cancer)	70% Viability Inhibition at 100 µM
Anti-inflammatory	Human Macrophages	Reduced TNF-alpha production